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Compound of Interest

2-Amino-3,4,5-trifluorobenzoic
Compound Name: _
acid

cat. No.: B1291705

An In-depth Technical Guide to the Safety and Handling of 2-Amino-3,4,5-trifluorobenzoic
acid

Disclaimer: Specific safety and toxicological data for 2-Amino-3,4,5-trifluorobenzoic acid is
not readily available. The following guide is based on data from structurally similar compounds,
including various amino-fluorobenzoic acids and trifluorobenzoic acids. Researchers and drug
development professionals should handle this compound with caution and perform a thorough
risk assessment before use.

Introduction

2-Amino-3,4,5-trifluorobenzoic acid is a fluorinated aromatic compound with potential
applications in pharmaceutical and chemical synthesis. As with any novel chemical entity, a
comprehensive understanding of its safety and handling protocols is paramount for ensuring
the well-being of laboratory personnel and the integrity of research. This guide provides a
detailed overview of the known and anticipated hazards, safe handling procedures, and
emergency responses associated with this class of compounds.

Hazard Identification and Classification

Based on analogous compounds, 2-Amino-3,4,5-trifluorobenzoic acid is anticipated to be
classified under the Globally Harmonized System (GHS) as follows:
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Table 1: Anticipated GHS Hazard Classification

Hazard Class

Hazard Category

Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity - H335: May cause respiratory
) Category 3 o

Single Exposure Irritation

Acute Toxicity, Oral (Potential) Category 4 H302: Harmful if swallowed

Note: These classifications are extrapolated from similar compounds and should be treated as

provisional.

Physical and Chemical Properties

While a comprehensive experimental profile for 2-Amino-3,4,5-trifluorobenzoic acid is not

available, some properties can be calculated or inferred.

Table 2: Physical and Chemical Properties

Property Value Source
Molecular Formula C7H4F3NO2 N/A
Molecular Weight 191.11 g/mol Calculated
Expected to be a solid powder
Appearance ) ) Inferred
or crystalline material.[1]
Melting Point Not available N/A
Boiling Point Not available N/A
Likely soluble in organic
Solubility solvents such as DMSO and Inferred

DMF.[2]
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Experimental Protocols (General)

Specific experimental safety data for this compound are not available. However, the following
are general protocols for assessing the hazards of a new chemical substance:

o Skin Irritation/Corrosion: Typically evaluated using in vitro methods with reconstructed
human epidermis (RhE) models (e.g., OECD Test Guideline 431 and 439).

o Eye Irritation/Damage: Assessed using methods such as the Bovine Corneal Opacity and
Permeability (BCOP) test or the Reconstructed human Cornea-like Epithelium (RhCE) test
(e.g., OECD Test Guideline 437 and 492).

e Acute Oral Toxicity: Generally determined in rodents following OECD Test Guideline 420,
423, or 425. This involves administering the substance and observing for morbidity and

mortality.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate general workflows for chemical safety and handling.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Risk Assessment
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Figure 1: General Laboratory Chemical Handling Workflow
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Chemical Exposure Event

Remove from Exposure Source

Flush with Water for 15 min Move to Fresh Air Rinse Mouth, Do Not Induce Vomiting

Seek Immediate Medical Attention

Figure 2: Emergency Response for Chemical Exposure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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